Cas no 1225538-36-2 (1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene)

• Product Name: 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene
• CAS No: 1225538-36-2
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• CID: 5977130
• PubChem ID: 82081300
• Update Time: 2025-08-05

1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene
• 1225538-36-2
• EN300-1983466

• Inchi： 1S/C10H7Cl2NO/c11-8-2-1-7(5-9(8)12)10(3-4-10)13-6-14/h1-2,5H,3-4H2
• InChI Key： SIYZPDNLADCBBS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CC1)N=C=O)Cl

Computed Properties

• Exact Mass: 226.9904692g/mol
• Monoisotopic Mass: 226.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene

Professional Introduction to 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene (CAS No: 1225538-36-2)

1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene, with the chemical formula C₈H₅Cl₂NO₂ and CAS number 1225538-36-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by its unique structural features that include both chloro substituents and an isocyanate functional group. The presence of these functional groups imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and a potential building block for various applications.

The isocyanate group (–NCO) in 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene is particularly noteworthy due to its high reactivity. Isocyanates are well-known for their ability to participate in a wide range of chemical reactions, including polymerization, condensation reactions with amines to form polyurethanes, and addition reactions with water to yield carbamates. These properties make the compound a promising candidate for the development of novel polymers, coatings, and adhesives. Furthermore, the chloro substituents on the benzene ring enhance the electrophilicity of the aromatic system, facilitating further functionalization through electrophilic aromatic substitution reactions.

In recent years, there has been growing interest in exploring the applications of halogenated aromatic compounds in medicinal chemistry. The structural motif of 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene has been investigated as a potential scaffold for drug discovery. The combination of electron-withdrawing chloro groups and the electron-donating cyclopropyl ring creates a unique electronic environment that can influence the binding affinity and selectivity of small-molecule compounds. This has led to its incorporation in various research efforts aimed at identifying novel pharmacophores for therapeutic intervention.

One of the most compelling areas of research involving 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene is its role as a precursor in the synthesis of biologically active molecules. The isocyanate functionality provides a versatile handle for further derivatization, allowing chemists to introduce diverse substituents that can modulate biological activity. For instance, recent studies have demonstrated its utility in generating substituted carbamates and ureas, which have shown promise as kinase inhibitors and antimicrobial agents. These derivatives leverage the inherent reactivity of the isocyanate group to form stable covalent bonds with target proteins or enzymes.

The cyclopropyl ring in 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene also contributes to its unique chemical profile. Cyclopropane-containing compounds are known for their stability and rigidity due to the strained three-membered ring structure. This rigidity can be exploited to design molecules with specific spatial orientations that enhance binding interactions with biological targets. In particular, cyclopropanes have been incorporated into drug candidates targeting bacterial enzymes and viral proteases, where their ability to mimic natural substrate structures can lead to potent inhibitory effects.

From a synthetic chemistry perspective, 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene serves as an intriguing building block for constructing complex molecular architectures. The presence of both chloro and isocyanate groups allows for multiple points of functionalization, enabling stepwise construction of polycyclic systems or heterocyclic derivatives. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to further diversify the structural landscape derived from this compound. Such methodologies have opened up new avenues for creating novel materials with tailored properties.

The pharmaceutical industry has also taken notice of 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene due to its potential as an intermediate in producing bioactive molecules with therapeutic relevance. Researchers have explored its incorporation into libraries of compounds designed for high-throughput screening (HTS). By systematically modifying substituents on the benzene ring or introducing additional functional groups via the isocyanate moiety, scientists aim to identify lead compounds that exhibit desirable pharmacological profiles. This approach aligns with modern drug discovery trends that emphasize structure-based design and computational modeling.

In addition to pharmaceutical applications, 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene has found utility in materials science research. The reactivity of its isocyanate group allows it to participate in polymerization reactions that yield high-performance materials with specific mechanical or thermal properties. These polymers may find applications in aerospace engineering, automotive components, or electronic devices where lightweight yet durable materials are essential. The incorporation of cyclopropane units into these polymers can further enhance their resistance to degradation under extreme conditions.

The synthesis of 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene itself presents an interesting challenge from an industrial standpoint due to its reactive nature. Careful control over reaction conditions is necessary to prevent unwanted side reactions such as dimerization or decomposition of the isocyanate group. Recent advancements in catalytic systems have enabled more efficient and scalable production methods while maintaining high purity standards required for pharmaceutical intermediates.

Future research directions may explore novel derivatives of 1,2-dichloro-4-(1-isocyanatocyclopropyl)benzene that combine its structural features with emerging trends in medicinal chemistry and materials science. For instance, incorporating photoreactive or luminescent groups could open up possibilities for developing smart materials or probes for biological imaging applications. Similarly expanding its utility beyond traditional organic synthesis could uncover unexpected applications that were not previously considered.

In conclusion, 1 , 2 - dichloro - 4 - ( 1 - isocyano cyclop rop yl ) benzene ( CAS No: 1225538 - 36 - 2 ) stands out as a multifaceted compound with significant potential across multiple scientific disciplines . Its unique structural features make it an invaluable tool for synthetic chemists seeking innovative ways to construct complex molecules , while its reactivity offers opportunities for developing new therapeutic agents . As research continues , it will be fascinating to observe how this compound evolves within both academic laboratories and industrial settings . p >